N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C18H15ClN2O3/c1-10-16(12-5-3-4-6-13(12)20-10)17(22)18(23)21-14-9-11(19)7-8-15(14)24-2/h3-9,20H,1-2H3,(H,21,23)
• InChI Key: PNLDAVKCWCXGPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, also known as CMI-392, is a small molecule compound that has been widely studied for its potential pharmacological properties.

Scientific Research Applications

Anticancer Properties

Research indicates that compounds structurally related to N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide demonstrate promising anticancer properties. For example, novel acetamide derivatives, including this compound, have been synthesized and screened for cytotoxicity against various human cancer cell lines, such as PANC-1, HepG2, and MCF7. These studies provide insights into their potential effectiveness as anticancer agents (Vinayak et al., 2014).

Antimicrobial Activity

Some derivatives of N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide have been investigated for their antimicrobial properties. A series of acetamide derivatives were synthesized and evaluated against various pathogenic microorganisms, demonstrating significant antibacterial and antifungal activities. This suggests their potential use in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Anti-inflammatory Activity

Research also points to the anti-inflammatory properties of related compounds. For instance, a study involving the synthesis of acetamide derivatives reported significant anti-inflammatory activities. This highlights the potential therapeutic application of these compounds in treating inflammatory conditions (Sunder & Maleraju, 2013).

Antioxidant Properties

Additionally, some acetamide derivatives have been synthesized and evaluated for their antioxidant activities. The results from these studies indicate considerable antioxidant effects, suggesting their utility in developing new antioxidant agents (Gopi & Dhanaraju, 2020).

Cannabinoid Receptor Ligands

There is also research exploring the role of indol-3-yl-oxoacetamides as potent and selective ligands for cannabinoid receptors. These findings open up possibilities for their application in neurological and psychiatric disorders (Moldovan et al., 2017).

Herbicidal Activity

Interestingly, certain N-(1-arylethenyl)-2-chloroacetamides, which are structurally related, have been shown to possess herbicidal activities. This suggests a potential application in agriculture for controlling weeds (Okamoto et al., 1991).